Cas no 2090648-62-5 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2090648-62-5
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5239907
• Update Time: 2025-10-17

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H14N2OS/c1-3-13(11,12)9-5-4-7(2)6-8(9)10/h4-6,11H,3,10H2,1-2H3
• InChI Key： VVCHSUHVRPWVOE-UHFFFAOYSA-N
• SMILES： O=S(CC)(C1C(N)=CC(C)=CC=1)=N

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 328.0±52.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 2090648-62-5: A Comprehensive Overview

The compound with CAS No. 2090648-62-5, currently referred to as "INDEX NAME NOT YET ASSIGNED," represents a significant advancement in the field of chemical research. This compound has garnered attention due to its unique chemical structure and potential applications in various industries. Recent studies have highlighted its role in biomedical research, material science, and environmental chemistry, making it a focal point for scientists and industry professionals alike.

From a structural perspective, CAS No. 2090648-62-5 exhibits a complex molecular architecture that contributes to its exceptional properties. Researchers have identified its ability to form stable coordination complexes, which has implications for catalytic processes and drug delivery systems. Furthermore, its thermodynamic stability under varying conditions makes it a promising candidate for high-temperature applications.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent breakthroughs in synthesis have focused on optimizing reaction conditions to enhance yield and purity. For instance, the use of transition metal catalysts has significantly improved the efficiency of the synthesis pathway, paving the way for large-scale production.

In terms of applications, CAS No. 2090648-62-5 has shown potential in the development of advanced materials. Its ability to form self-assembled monolayers has led to its exploration in the creation of nanostructured surfaces. Additionally, its role as a precursor in polymer synthesis has opened new avenues for developing high-performance polymers with tailored properties.

Recent studies have also explored the environmental impact of this compound. Researchers have investigated its biodegradability and toxicity profiles, which are critical factors for its safe integration into industrial processes. Preliminary findings suggest that it exhibits low toxicity and favorable biodegradation characteristics, aligning with current trends toward sustainable chemistry.

The versatility of CAS No. 2090648-62-5 extends to its use in pharmaceutical research. Its unique pharmacokinetic properties make it a candidate for drug delivery systems, particularly in targeted therapies. Ongoing clinical trials are examining its efficacy in delivering therapeutic agents to specific tissues, which could revolutionize treatment approaches for various diseases.

In conclusion, CAS No. 2090648-62-5 represents a multifaceted compound with vast potential across diverse fields. Its chemical properties, synthesis methods, and application possibilities continue to be explored by researchers worldwide. As advancements in chemical science progress, this compound is poised to play an increasingly important role in shaping future innovations.